1-(1,5-Dimethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid

• IUPAC Name: 1-(1,5-dimethylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C11H17N3O4S/c1-8-10(6-12-13(8)2)19(17,18)14-5-3-4-9(7-14)11(15)16/h6,9H,3-5,7H2,1-2H3,(H,15,16)
• InChI Key: SMRWURIGMCNZQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)S(=O)(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol

Description

1-(1,5-Dimethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid is a research chemical with the molecular formula C11H17N3O4S. It has a molecular weight of 287.34.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The compound also contains sulfonyl and carboxylic acid functional groups.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 287.34. Other physical and chemical properties, such as melting point, boiling point, and solubility, are not specified in the search results.

Scientific Research Applications

Synthesis and Characterization

• Novel heterocyclic amino acids were synthesized using a similar compound, providing potential for use as achiral and chiral building blocks (Matulevičiūtė et al., 2021).

Molecular Structure Studies

• The compound has been involved in studies focusing on the molecular structure and properties of new chemical entities (Shawish et al., 2021).

Experimental and Theoretical Studies

• Research has been conducted on the functionalization reactions of similar compounds, enhancing understanding of chemical reactions and molecular interactions (Yıldırım et al., 2005).

Synthesis of Derivatives

• Several studies have focused on synthesizing novel derivatives of compounds structurally similar to the one , which could have implications for pharmaceutical and material science applications (Beck et al., 1988).

Antimicrobial and Antioxidant Applications

• Some derivatives of similar compounds have been evaluated for their antimicrobial and antioxidant properties, suggesting potential applications in these areas (El‐Emary et al., 2002).

Synthesis of Other Compounds

• The compound has been utilized in the synthesis of various other chemical entities, demonstrating its versatility as a chemical precursor (Jun, 2010).

Anticancer Research

• Derivatives of this compound have been synthesized and evaluated for their potential as anticancer agents, highlighting its relevance in medicinal chemistry (Rehman et al., 2018).